Cas no 1343392-36-8 (1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine)
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-3-amine, 1-(2-ethylcyclohexyl)-4-methyl-
- 1-(2-Ethylcyclohexyl)-4-methyl-1h-pyrazol-3-amine
- AKOS013358549
- 1343392-36-8
- CS-0284792
- EN300-1108985
- 1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine
-
- Inchi: 1S/C12H21N3/c1-3-10-6-4-5-7-11(10)15-8-9(2)12(13)14-15/h8,10-11H,3-7H2,1-2H3,(H2,13,14)
- InChI Key: VMJCVIJODSUMAK-UHFFFAOYSA-N
- SMILES: N1(C2CCCCC2CC)C=C(C)C(N)=N1
Computed Properties
- Exact Mass: 207.173547683g/mol
- Monoisotopic Mass: 207.173547683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.15±0.1 g/cm3(Predicted)
- Boiling Point: 356.2±22.0 °C(Predicted)
- pka: 5.76±0.19(Predicted)
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1108985-0.05g |
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine |
1343392-36-8 | 95% | 0.05g |
$707.0 | 2023-10-27 | |
| Enamine | EN300-1108985-0.1g |
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine |
1343392-36-8 | 95% | 0.1g |
$741.0 | 2023-10-27 | |
| Enamine | EN300-1108985-0.25g |
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine |
1343392-36-8 | 95% | 0.25g |
$774.0 | 2023-10-27 | |
| Enamine | EN300-1108985-0.5g |
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine |
1343392-36-8 | 95% | 0.5g |
$809.0 | 2023-10-27 | |
| Enamine | EN300-1108985-1.0g |
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine |
1343392-36-8 | 1g |
$1100.0 | 2023-05-27 | ||
| Enamine | EN300-1108985-2.5g |
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine |
1343392-36-8 | 95% | 2.5g |
$1650.0 | 2023-10-27 | |
| Enamine | EN300-1108985-5.0g |
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine |
1343392-36-8 | 5g |
$3189.0 | 2023-05-27 | ||
| Enamine | EN300-1108985-10.0g |
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine |
1343392-36-8 | 10g |
$4729.0 | 2023-05-27 | ||
| Enamine | EN300-1108985-1g |
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine |
1343392-36-8 | 95% | 1g |
$842.0 | 2023-10-27 | |
| Enamine | EN300-1108985-5g |
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine |
1343392-36-8 | 95% | 5g |
$2443.0 | 2023-10-27 |
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine
Introduction to 1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine (CAS No. 1343392-36-8)
1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine, with the CAS number 1343392-36-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of 1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine make it a promising candidate for various therapeutic applications.
The molecular structure of 1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine consists of a pyrazole ring substituted with a 2-ethylcyclohexyl group and a methyl group at the 4-position. The cyclohexyl moiety contributes to the compound's lipophilicity, which can enhance its ability to cross biological membranes and reach target sites within the body. The ethyl group further modulates the compound's physicochemical properties, potentially influencing its pharmacokinetics and pharmacodynamics.
Recent studies have highlighted the potential of 1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine has also shown promise in neuropharmacology. A study in the European Journal of Pharmacology reported that this compound has significant anticonvulsant effects, making it a potential therapeutic agent for epilepsy and other seizure disorders. The mechanism of action appears to involve modulation of GABAergic neurotransmission, which is a key pathway in seizure control.
The pharmacokinetic profile of 1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for effective drug delivery. Furthermore, toxicological studies have shown that it is well-tolerated at therapeutic doses, with minimal side effects observed in animal models.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine in human subjects. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms related to inflammatory conditions and seizure disorders. These findings have paved the way for larger-scale clinical studies to further validate the therapeutic potential of this compound.
In conclusion, 1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine (CAS No. 1343392-36-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing treatments for various diseases.
1343392-36-8 (1-(2-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)